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Compound of Interest

Compound Name: Sudan Red 7B

CAS No.: 6368-72-5

Cat. No.: B045811

Get Quote

Introduction

Solvent Red 19, also known by its Colour Index name C.I. 26050 and common synonyms such

as Sudan Red 7B and Fat Red 7B, is a synthetic diazo dye with the chemical formula

C₂₄H₂₁N₅.[1][2] This lipophilic dye is characterized by its brilliant red color and solubility in a

wide range of organic solvents, while being insoluble in water.[1][2] These properties make it a

versatile colorant in various industrial and scientific applications. This technical guide provides

a comprehensive review of the core applications of Solvent Red 19, detailing its

physicochemical properties, experimental protocols for its use and analysis, and a summary of

its performance characteristics.

Physicochemical Properties
Solvent Red 19 is a dark red powder with a molecular weight of 379.46 g/mol .[1] Its key

properties are summarized in the table below.
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Property Value Reference

CAS Number 6368-72-5 [1]

C.I. Name C.I. 26050 [2]

Molecular Formula C₂₄H₂₁N₅ [1]

Molecular Weight 379.46 g/mol [1]

Appearance Red powder [3]

Melting Point 130°C (decomposes) [3]

λmax 527 ± 2 nm [4]

Solubility

Insoluble in water. Soluble in

acetone, butyl acetate,

chloroform, DMSO, and

methanol. Slightly soluble in

ethanol.

[1][3]

Specific Gravity @ 20°C 0.98-1.02 g/ml [4]

Flash Point >62°C [4]

Core Applications
The primary applications of Solvent Red 19 stem from its ability to impart a stable and vibrant

red color to non-polar materials. Its uses can be broadly categorized into industrial coloring and

scientific applications.

Industrial Coloring
Solvent Red 19 is extensively used as a colorant in the plastics and coatings industries. It is

suitable for coloring a variety of polymers, including polystyrene (PS), acrylonitrile butadiene

styrene (ABS), polymethyl methacrylate (PMMA), polycarbonate (PC), and rigid polyvinyl

chloride (RPVC).[5] It is also utilized in the formulation of printing inks, paints, waxes, candles,

and for coloring lubricants and fuels.[1]

Performance in Plastics:
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The performance of Solvent Red 19 in plastics is characterized by its heat stability,

lightfastness, and migration resistance.

Property Rating/Value Test Standard (Example)

Heat Stability Up to 300°C in some plastics -

Lightfastness (Blue Wool

Scale)
5-7 ISO 105-B02

Migration Resistance Good -

Note: Specific performance can vary depending on the polymer matrix and processing

conditions.

Scientific Applications
In scientific research, Solvent Red 19 is primarily used as a biological stain for the visualization

of lipids and as a component in analytical methods.

Biological Staining:

As a lysochrome, Solvent Red 19 is effective in staining neutral lipids, triglycerides, and suberin

lamellae in plant and animal tissues.[6] Its strong affinity for fats makes it a valuable tool in

histology and cytology for identifying lipid-rich structures.

Analytical Chemistry:

Solvent Red 19 is employed as a fiscal marker in fuels, such as diesel, to indicate tax status

and prevent adulteration.[7] Its distinct color and spectroscopic properties allow for its detection

and quantification using analytical techniques like High-Performance Liquid Chromatography

(HPLC).[7]

Experimental Protocols
Synthesis of Solvent Red 19
The synthesis of Solvent Red 19 is a classic example of a diazo coupling reaction. The process

involves two main stages: diazotization of an aromatic amine followed by coupling with an
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activated aromatic compound.

Manufacturing Process Overview:

The general manufacturing process involves the diazotization of 4-

(phenyldiazenyl)benzenamine and subsequent coupling with N-ethylnaphthalen-2-amine.[2] A

simplified laboratory-scale protocol is as follows:

Diazotization: 4-(phenyldiazenyl)benzenamine is dissolved in an acidic medium (e.g.,

hydrochloric acid and water) and cooled to 0-5°C. A solution of sodium nitrite is then added

slowly to form the diazonium salt.

Coupling: A solution of N-ethylnaphthalen-2-amine is prepared and cooled. The freshly

prepared diazonium salt solution is then added slowly to the N-ethylnaphthalen-2-amine

solution while maintaining a low temperature and alkaline pH to facilitate the coupling

reaction.

Isolation and Purification: The resulting precipitate of Solvent Red 19 is collected by filtration,

washed with water to remove salts and impurities, and then dried. Further purification can be

achieved by recrystallization from a suitable solvent like ethanol.
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Caption: Synthesis of Solvent Red 19 via diazotization and coupling.

Biological Staining of Lipids in Plant Tissue
This protocol is adapted from Brundrett et al. (1991) for staining lipids in plant material.[6]

Reagents:

Solvent Red 19 (Fat Red 7B)

Polyethylene glycol (PEG) 300

90% Glycerol
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Staining Solution Preparation (0.1% w/v):

Dissolve 50 mg of Solvent Red 19 in 25 mL of PEG-300.

Incubate the mixture for 1 hour at 90°C and then allow it to cool.

Add an equal volume of 90% glycerol to the cooled solution.

Store the staining solution at room temperature.

Staining Procedure:

Immerse the plant tissues in the staining solution for 1 hour to overnight.

Rinse the stained tissues several times with water to remove excess stain.

Mount the tissues on a slide and observe under a microscope.
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Caption: Workflow for lipid staining in plant tissue using Solvent Red 19.
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HPLC Analysis of Solvent Red 19 in Diesel Fuel
This protocol provides a general method for the determination of Solvent Red 19 in diesel fuel

using HPLC.

Instrumentation and Conditions:

HPLC System: With a UV-Vis detector.

Column: Agilent Zorbax Rx-SIL (250 x 4.60 mm, 5 µm particle size) or equivalent silica

column.

Mobile Phase: A mixture of hexane, toluene, and ethyl acetate. The exact ratio should be

optimized for best separation.

Detection Wavelength: In the visible range, corresponding to the λmax of Solvent Red 19

(approximately 527 nm).

Flow Rate: Typically 1.0 mL/min.

Injection Volume: 20 µL.

Sample Preparation:

Prepare a standard stock solution of Solvent Red 19 in a suitable solvent (e.g., toluene).

Create a series of calibration standards by diluting the stock solution to known

concentrations.

For diesel samples, filter through a 0.45 µm filter before injection.

Procedure:

Equilibrate the HPLC system with the mobile phase.

Inject the calibration standards to generate a calibration curve.

Inject the prepared diesel sample.
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Quantify the amount of Solvent Red 19 in the sample by comparing its peak area to the

calibration curve.

Prepare Calibration Standards
and Diesel Sample

Inject Standards and
Generate Calibration Curve Inject Diesel Sample

Equilibrate HPLC System

Quantify Solvent Red 19

Data Acquisition

Click to download full resolution via product page

Caption: Workflow for HPLC analysis of Solvent Red 19 in diesel fuel.

Stability and Toxicology
Solvent Red 19 is considered to be relatively stable under normal conditions of use. However,

studies have shown that it can degrade when exposed to UV-A irradiation and elevated

temperatures, leading to a fading of its color.[7] This is an important consideration for

applications where long-term color stability under light exposure is critical.

Toxicological data for Solvent Red 19 is limited. As with any chemical, appropriate safety

precautions should be taken during handling, including the use of personal protective

equipment to avoid skin and eye contact, and inhalation of dust.

Conclusion
Solvent Red 19 is a commercially significant solvent dye with a broad range of applications,

primarily in the coloring of plastics, inks, and fuels. Its utility also extends to scientific research
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as a lipid stain. A thorough understanding of its physicochemical properties, performance

characteristics, and appropriate handling and analytical methods is crucial for its effective and

safe use. The experimental protocols provided in this guide offer a starting point for

researchers and industry professionals working with this versatile red dye. Further research

into its long-term stability in various matrices and a more comprehensive toxicological profile

would be beneficial for expanding its applications and ensuring its safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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